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Compound of Interest

Compound Name: (Z)-Azoxystrobin

Cat. No.: B601239 Get Quote

Technical Support Center: Optimizing (Z)-
Azoxystrobin Spray Application
This technical support center provides researchers, scientists, and drug development

professionals with guidance on achieving uniform coverage of (Z)-Azoxystrobin in

experimental settings. Accurate and consistent application is critical for reliable and

reproducible results.

Troubleshooting Guide
This guide addresses common issues encountered during the spray application of (Z)-
Azoxystrobin.
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Issue Potential Cause(s) Recommended Solution(s)

Uneven Coverage (Streaking

or Patchiness)

- Improper nozzle selection-

Incorrect boom height-

Inconsistent travel speed-

Clogged nozzles- Inadequate

spray volume

- Select nozzles that produce a

medium droplet size for a

balance of coverage and drift

control.[1]- Maintain a boom

height that allows for 30-50%

overlap between nozzle

patterns. A general rule is a 1:1

ratio of nozzle spacing to

boom height.[2]- Ensure a

constant and appropriate travel

speed; faster speeds can

reduce coverage.[3]- Regularly

inspect and clean all nozzles

and filters before and during

application.[4]- Increase the

spray volume (gallons per acre

or liters per hectare) to ensure

thorough coverage, especially

in dense canopies.[3][5]

Spray Drift (Off-Target

Deposition)

- Small droplet size- High

spray pressure- High boom

height- Windy conditions- High

temperatures and low humidity

- Use nozzles that produce

coarser droplets, such as air-

induction nozzles, to minimize

drift.[1]- Operate within the

recommended pressure range

for the selected nozzle; higher

pressures create finer droplets.

[1][2]- Lower the boom as

much as possible while

maintaining uniform coverage.

[3]- Avoid spraying in wind

speeds exceeding 10-12 mph.-

Spray during cooler parts of

the day when humidity is

higher to reduce evaporation.

[6][7]
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Poor Canopy Penetration

- Coarse droplet size- Low

spray volume- Inappropriate

nozzle type

- Use nozzles that produce

medium-sized droplets to

penetrate dense foliage.[1]-

Increase spray volume to

ensure droplets reach the

lower canopy.[5]- Consider

using twin-fan or cone nozzles

for better canopy penetration.

Foaming in Spray Tank
- Agitation issues- Certain

adjuvant properties

- Use an anti-foaming agent or

select adjuvants with anti-foam

properties.[8][9]

Clogged Nozzles

- Incompatible tank mix- Poor

quality water- Inadequate

filtration

- Conduct a jar test to ensure

compatibility of all tank mix

components.- Use clean water

and appropriate screens and

filters on the sprayer.[4]

Frequently Asked Questions (FAQs)
Q1: What is the optimal droplet size for (Z)-Azoxystrobin application?

A1: For most applications of systemic fungicides like azoxystrobin, a medium droplet size (200-

400 microns) is recommended. This provides a balance between good coverage and reduced

potential for spray drift.[1] Finer droplets can provide better coverage but are more susceptible

to drift, while very coarse droplets may not provide adequate coverage.[1][5]

Q2: How do I select the right nozzle for my experiment?

A2: Nozzle selection depends on the target, desired droplet size, and operating pressure.[2]

Extended-range flat-fan nozzles are versatile and provide good distribution over a range of

pressures.[2] For enhanced coverage and canopy penetration, twin-fan or hollow-cone nozzles

can be effective.[10] Air-induction nozzles are excellent for minimizing drift. Always consult the

manufacturer's charts for your specific nozzle to determine the droplet size at your intended

operating pressure.[1]
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Q3: What is the recommended spray pressure?

A3: The optimal pressure is dependent on the nozzle type and desired droplet size. A typical

range for many applications is 30 to 60 psi.[2] Increasing pressure will generally decrease

droplet size, which can improve coverage but also increases the risk of drift.[1][2] It is crucial to

operate within the manufacturer's recommended pressure range for the chosen nozzle.[1]

Q4: How does spray volume affect coverage?

A4: Higher spray volumes generally result in better coverage.[3][5] For foliar applications with

ground equipment, a common recommendation is 15 to 20 gallons per acre.[5] Insufficient

spray volume can lead to patchy coverage and reduced efficacy.

Q5: Should I use an adjuvant with (Z)-Azoxystrobin?

A5: Yes, adjuvants can significantly improve the performance of your spray application.[8][9]

Different types of adjuvants offer various benefits:

Surfactants: Reduce the surface tension of spray droplets, leading to better spreading on the

leaf surface.

Oils (Mineral or Vegetable): Can enhance penetration of the active ingredient through the

plant cuticle.[9]

Drift Retardants: Increase the viscosity of the spray solution to produce larger droplets and

reduce drift.[8][9]

A study on adjuvants mixed with azoxystrobin found that all tested adjuvants improved spray

quality by creating more uniform droplet sizes and reducing the percentage of small, drift-prone

droplets.[8][11]

Q6: How do environmental conditions impact my spray application?

A6: Environmental conditions play a critical role in the success of a spray application.

Wind: Wind is a major cause of spray drift. It is best to spray in low wind conditions.[6]
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Temperature and Humidity: High temperatures and low humidity can cause spray droplets to

evaporate more quickly, reducing their size and increasing the potential for drift.[6][7]

Applying in cooler, more humid conditions is preferable.

Experimental Protocols & Data
Protocol for Evaluating Spray Coverage
A common method for assessing spray coverage involves the use of water-sensitive paper.

Placement of Collectors: Place water-sensitive paper cards at various locations and

orientations within the target canopy (e.g., upper, middle, lower canopy; top and underside of

leaves).[12][13]

Spray Application: Prepare the (Z)-Azoxystrobin solution and apply it using the desired

sprayer setup (nozzle type, pressure, speed, etc.).

Collection and Analysis: After the spray has dried, carefully collect the water-sensitive cards.

Coverage Assessment: Analyze the cards to determine the percentage of the area covered

by spray droplets and the number of droplets per unit area. This can be done visually or with

image analysis software.[13][14]

Optimization: Adjust spray parameters as needed based on the coverage assessment and

repeat the process until uniform coverage is achieved.

Data Tables
Table 1: Nozzle Types and General Characteristics
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Nozzle Type
Typical Droplet
Size

Best For Considerations

Extended-Range Flat-

Fan
Fine to Coarse

General use, good

distribution[2]

Droplet size is very

dependent on

pressure.

Twin-Fan Medium
Dense canopies,

improved coverage

May require higher

spray volumes.

Hollow-Cone Fine to Medium

Fungicide applications

requiring thorough

coverage[10]

Can produce more

fine, drift-prone

droplets.[15]

Air-Induction
Coarse to Very

Coarse

Minimizing drift,

systemic products

May not provide as

thorough coverage as

finer sprays.

Table 2: Effect of Adjuvants on (Z)-Azoxystrobin Spray Solution Properties

Adjuvant Type Effect on pH
Effect on Droplet
Evaporation

Effect on Droplet
Uniformity

Silicone Reduced May increase Improved[8][11]

Propionic Acid + Soy

Lecithin
Reduced Reduced Improved[8][11]

Sodium Lauryl Ether

Sulfate
No significant change Reduced Improved[8][11]

Orange Essential Oil No significant change Reduced Improved[8][11]
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Caption: Workflow for optimizing spray application parameters.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b601239?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem:
Non-Uniform Coverage
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Caption: Decision tree for troubleshooting uneven spray coverage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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